N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-isobutyloxalamide

• IUPAC Name: N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-N'-(2-methylpropyl)oxamide
• InChI: InChI=1S/C14H24N2O4/c1-10(2)7-15-12(17)13(18)16-8-11-9-19-14(20-11)5-3-4-6-14/h10-11H,3-9H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key: ZQQNPVOPKIQNAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C(=O)NCC1COC2(O1)CCCC2
• Molecular Formula: C14H24N2O4
• Molecular Weight: 284.35 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 1,4-dioxaspiro compounds have been synthesized from oleic acid as potential biolubricants. The sonochemical method was used in the presence of montmorillonite KSF catalyst.

Scientific Research Applications

Neuroprotective and Antinociceptive Potential

Recent studies have investigated derivatives of N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-isobutyloxalamide for their neuroprotective and antinociceptive activities. One derivative was identified as a novel 5-HT1A receptor partial agonist, showing promising selectivity and potency for potential therapeutic applications in pain control. This compound demonstrated potent antinociceptive activity in mouse models, suggesting a new strategy for managing pain (S. Franchini et al., 2017).

Antischistosomal Effects

Another area of research focuses on the antischistosomal properties of derivatives with the endoperoxide structure, targeting juvenile stages of Schistosoma mansoni. A specific compound, N-89, demonstrated strong killing effects against the larvae, suggesting its utility in treating schistosomiasis. The mechanism involves the disruption of lysosome-like organelles within the worm, leading to its death (Masafumi Yamabe et al., 2017).

Antimicrobial and Antiviral Properties

Research into the antimicrobial and antiviral applications of related compounds has shown promise. For instance, specific derivatives have been evaluated for their susceptibility against Mycobacterium tuberculosis, establishing a baseline for the potential development of new antitubercular drugs (M. Pasca et al., 2010). Additionally, studies have identified novel inhibitors of influenza virus fusion, indicating the potential for developing selective antiviral therapies (E. Vanderlinden et al., 2010).

Chemical Synthesis and Stereochemistry

The chemical synthesis and stereochemistry of compounds containing the 1,4-dioxaspiro[4.4]nonan-2-ylmethyl structure have also been explored. These studies aim to develop novel synthetic routes and understand the stereochemical aspects that influence the biological activity of these compounds. For example, research has detailed the synthesis of spiroxamine, a fungicide demonstrating the importance of stereochemistry in its biological properties (W. Kramer et al., 1999).